N'-[(2-chloro-3-quinolinyl)methylene]-2-(4-morpholinyl)acetohydrazide

• IUPAC Name: N-[(E)-(2-chloroquinolin-3-yl)methylideneamino]-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C16H17ClN4O2/c17-16-13(9-12-3-1-2-4-14(12)19-16)10-18-20-15(22)11-21-5-7-23-8-6-21/h1-4,9-10H,5-8,11H2,(H,20,22)/b18-10+
• InChI Key: YLEBXOYGGJLSIC-VCHYOVAHSA-N
• Canonical SMILES: C1COCCN1CC(=O)NN=CC2=CC3=CC=CC=C3N=C2Cl
• Isomeric SMILES: C1COCCN1CC(=O)N/N=C/C2=CC3=CC=CC=C3N=C2Cl
• Molecular Formula: C16H17ClN4O2
• Molecular Weight: 332.78 g/mol

Description

N'-[(2-chloro-3-quinolinyl)methylene]-2-(4-morpholinyl)acetohydrazide is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is also known as CQMAH and has been synthesized using various methods.

Scientific Research Applications

Chemical Synthesis and Characterization

Research into N'-[(2-chloro-3-quinolinyl)methylene]-2-(4-morpholinyl)acetohydrazide and similar compounds has focused on their synthesis, characterization, and potential applications in various fields. For example, Saeed et al. (2014) detailed the synthesis and characterization of new derivatives involving quinoline and various other moieties, emphasizing the role of these compounds in chemical research for potential applications in medicinal chemistry and materials science (Saeed, Abbas, Ibrar, & Bolte, 2014). Similarly, Bingul et al. (2016) explored the anti-cancer activity of hydrazide derivatives incorporating a quinoline moiety, providing a basis for the development of new therapeutic agents (Bingul, Tan, Gardner, Sutton, Arndt, Marshall, Cheung, Kumar, & Black, 2016).

Antimicrobial and Anticancer Properties

The antimicrobial and anticancer properties of compounds related to this compound have been a significant area of interest. Ahmed et al. (2006) reported on the synthesis and antimicrobial activity of related compounds, demonstrating significant inhibition of bacterial and fungal growth, highlighting their potential as templates for developing new antimicrobial agents (Ahmed, Sharma, Nagda, Jat, & Talesara, 2006). On the cancer research front, Bingul et al. (2016) provided insights into the development of biologically active hydrazide compounds with potent anti-cancer properties, marking a significant step towards novel cancer therapies.

Optical and Material Applications

Compounds structurally related to this compound have also been explored for their potential in optical and material science applications. Wu et al. (2018) developed a simple chemosensor based on a similar quinoline-containing hydrazone, showcasing its high selectivity and sensitivity toward Zn2+ ions in aqueous media, indicating its utility in environmental monitoring and bioimaging applications (Wu, Mao, Wang, Zhao, Xu, Xu, & Xue, 2018).